Cas no 126817-44-5 (2-chloro-3,4,5,6-tetrafluoro-benzonitrile)

2-chloro-3,4,5,6-tetrafluoro-benzonitrile structure
126817-44-5 structure
Product Name:2-chloro-3,4,5,6-tetrafluoro-benzonitrile
CAS No:126817-44-5
MF:C7ClF4N
MW:209.528214454651
CID:1220626
PubChem ID:25067355
Update Time:2025-04-20

2-chloro-3,4,5,6-tetrafluoro-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3,4,5,6-tetrafluoro-benzonitrile
    • 2-CHLORO-3,4,5,6-TETRAFLUOROBENZONITRILE
    • DB-192490
    • 126817-44-5
    • Inchi: 1S/C7ClF4N/c8-3-2(1-13)4(9)6(11)7(12)5(3)10
    • InChI Key: DHLZPRHUUULMTP-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1C#N)F)F)F)F

Computed Properties

  • Exact Mass: 208.9655393g/mol
  • Monoisotopic Mass: 208.9655393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų
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